N,O-Isopropylidene Larotaxel
N,O-Isopropylidene Larotaxel
Brand Name:
Vulcanchem
CAS No.:
168120-68-1
VCID:
VC0133958
InChI:
InChI=1S/C48H57NO14/c1-25-31(59-41(54)36-34(28-17-13-11-14-18-28)49(45(9,10)62-36)42(55)63-43(4,5)6)23-48(56)39(60-40(53)29-19-15-12-16-20-29)37-46(38(52)35(58-26(2)50)33(25)44(48,7)8)22-30(46)21-32-47(37,24-57-32)61-27(3)51/h11-20,30-32,34-37,39,56H,21-24H2,1-10H3/t30-,31+,32-,34+,35+,36-,37+,39+,46-,47+,48-/m1/s1
SMILES:
CC1=C2C(C(=O)C34CC3CC5C(C4C(C(C2(C)C)(CC1OC(=O)C6C(N(C(O6)(C)C)C(=O)OC(C)(C)C)C7=CC=CC=C7)O)OC(=O)C8=CC=CC=C8)(CO5)OC(=O)C)OC(=O)C
Molecular Formula:
C48H57NO14
Molecular Weight:
871.977
N,O-Isopropylidene Larotaxel
CAS No.: 168120-68-1
Reference Standards
VCID: VC0133958
Molecular Formula: C48H57NO14
Molecular Weight: 871.977
CAS No. | 168120-68-1 |
---|---|
Product Name | N,O-Isopropylidene Larotaxel |
Molecular Formula | C48H57NO14 |
Molecular Weight | 871.977 |
Standard InChI | InChI=1S/C48H57NO14/c1-25-31(59-41(54)36-34(28-17-13-11-14-18-28)49(45(9,10)62-36)42(55)63-43(4,5)6)23-48(56)39(60-40(53)29-19-15-12-16-20-29)37-46(38(52)35(58-26(2)50)33(25)44(48,7)8)22-30(46)21-32-47(37,24-57-32)61-27(3)51/h11-20,30-32,34-37,39,56H,21-24H2,1-10H3/t30-,31+,32-,34+,35+,36-,37+,39+,46-,47+,48-/m1/s1 |
Standard InChIKey | HHDLUKVMJZXZCR-GCVOWKBZSA-N |
SMILES | CC1=C2C(C(=O)C34CC3CC5C(C4C(C(C2(C)C)(CC1OC(=O)C6C(N(C(O6)(C)C)C(=O)OC(C)(C)C)C7=CC=CC=C7)O)OC(=O)C8=CC=CC=C8)(CO5)OC(=O)C)OC(=O)C |
Synonyms | [1S-[1α,2α,4α(4R*,5S*),7β,8aS*,9aα,10aα,12aα,12bα]]-2,2-Dimethyl-4-phenyl-3,5-oxazolidinedicarboxylic Acid 5-[7,12a-Bis(acetyloxy)-1-(benzoyloxy)-1,3,4,7,8,9,9a,10,10a,12,12a,12b-dodecahydro-2-hydroxy-5,13,13-trimethyl-8-oxo-2,6-methano-2H-cyclodeca[ |
Last Modified | Aug 20 2021 |
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